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Compound of Interest

Compound Name: Antimony pentachloride

Cat. No.: B147860 Get Quote

Technical Support Center: Antimony
Pentachloride (SbCl₅)
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of the highly moisture-sensitive compound,

antimony pentachloride. Adherence to these guidelines is critical to ensure laboratory safety

and experimental integrity.

Frequently Asked Questions (FAQs) &
Troubleshooting
Storage & Handling

Q1: What are the primary hazards associated with antimony pentachloride? A1: Antimony
pentachloride is a highly corrosive and moisture-sensitive substance.[1][2][3] It reacts

violently with water, including atmospheric moisture, to produce hydrochloric acid and

antimony pentoxide, releasing significant heat.[1][2][4][5] It is also a strong oxidizing agent.

[4] Inhalation, ingestion, or skin contact can cause severe injury, burns, or death.[4]

Q2: How should I properly store antimony pentachloride? A2: Store antimony
pentachloride in a tightly closed, original container in a cool, dry, and well-ventilated area

away from heat, moisture, and direct sunlight.[6][7][8] The storage area should be locked and

secured.[6] It is crucial to store it under an inert atmosphere (e.g., argon or nitrogen) to
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prevent contact with moist air.[9] Containers should be made of glass or PTFE, as it can

corrode metals and plastics.[1][10]

Q3: My antimony pentachloride has turned a yellowish color. Is it still usable? A3: Pure

antimony pentachloride is a colorless oil; however, typical samples may appear yellowish

due to the presence of dissolved chlorine.[1][2] This does not necessarily indicate that the

compound is unusable for all applications, but it is a sign of some decomposition. For highly

sensitive reactions, using a freshly opened or purified bottle is recommended.

Q4: Can I use a stainless-steel needle to transfer antimony pentachloride? A4: It is not

recommended. In the presence of even trace amounts of moisture, antimony pentachloride
releases hydrogen chloride gas, which can etch stainless-steel tools.[1] Non-fluorinated

plastics should also be avoided as the compound can melt and carbonize them.[1] Use

equipment made of glass or PTFE.

Troubleshooting Experiments

Q5: My reaction with antimony pentachloride is not proceeding as expected. What could

be the issue? A5: Given its high reactivity with water, the most common issue is the

presence of moisture in your reaction setup. Ensure all glassware is rigorously dried,

solvents are anhydrous, and the reaction is performed under a dry, inert atmosphere. The

antimony pentachloride itself may have been compromised by exposure to moisture.

Q6: I observed fuming when I opened the antimony pentachloride container. Is this

normal? A6: Yes, antimony pentachloride fumes in the air as it reacts with atmospheric

moisture to form hydrochloric acid.[4][5] This is a key indicator of its reactivity and the need

for careful handling in a controlled, dry environment, such as a fume hood or glovebox.
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Property Value Source

Chemical Formula SbCl₅ [1][6]

Molar Mass 299.01 g·mol⁻¹ [1]

Appearance
Colorless to yellowish, fuming

oily liquid
[1][2][3]

Density 2.336 g/cm³ (20 °C) [1]

Melting Point 2.8 °C (37.0 °F) [1][3]

Boiling Point 140 °C (284 °F), decomposes [1][3]

Solubility in Water Reacts violently [1][11]

Oral LD50 (rat) 1115 mg/kg [3][6][8]

Experimental Protocols
Protocol 1: General Handling and Dispensing

Preparation: Work must be conducted in a certified chemical fume hood or a glovebox with

an inert atmosphere.[7] Ensure an eyewash station and safety shower are immediately

accessible.[7]

Personal Protective Equipment (PPE): Wear a full-face shield, safety goggles, a flame-

resistant lab coat, and chemical-resistant gloves (consult manufacturer for compatibility).[7]

[12]

Inert Atmosphere Transfer: If handling outside a glovebox, use Schlenk line techniques.

Purge all glassware with a dry, inert gas (e.g., argon or nitrogen).

Dispensing: Use a clean, dry glass syringe with a PTFE-tipped needle or a glass cannula to

transfer the liquid. Avoid any plastic components that are not fluorinated.[1]

Sealing: After dispensing, securely seal the container, preferably with paraffin film around the

cap, and store under inert gas.
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Decontamination: Decontaminate any surfaces, including the exterior of the container, before

removing from the fume hood.

Protocol 2: Spill Response

Evacuation: Immediately evacuate the area and alert personnel.[5] Isolate the spill area.[4]

[13]

Ventilation: Ensure the area is well-ventilated, but avoid directing airflow directly at the spill.

Personal Protective Equipment (PPE): Don appropriate PPE, including a respirator with an

acid gas cartridge.[6]

Containment: Cover the spill with an inert, dry absorbent material such as dry sand or

vermiculite.[14] DO NOT USE WATER OR COMBUSTIBLE MATERIALS.

Collection: Carefully collect the absorbed material into a suitable, labeled, and closed

container for hazardous waste disposal.[5]

Neutralization (for residue): After the bulk of the spill is removed, the area can be cautiously

neutralized with a weak base like soda ash, followed by a thorough cleaning.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[6][7]
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Experiment Failure or
Unexpected Observation

Was the reaction performed
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Is the SbCl5 reagent
fresh and properly stored?
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Thoroughly dry all glassware and solvents.
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No
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parameters (temperature, stoichiometry, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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